Cas no 75352-01-1 (α-Pinene-D3)
α-Pinene-D3 structure
α-Pinene-D3
75352-01-1
C10H16
136.234043121338
4557067
α-Pinene-D3 Properties
Names and Identifiers
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- α-Pinene-D3
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- GRWFGVWFFZKLTI-UHFFFAOYSA-N
- 1S/C10H16/c1-7-4-5-8-6-9(7)10(8,2)3/h4,8-9H,5-6H2,1-3H3
- CC1(C2CC=C(C([H])([H])[H])C1C2)C
α-Pinene-D3 Related Literature
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1. Kinetics and mechanism for reduction of tetrabromoaurate(III) by uridineRenato Ettorre J. Chem. Soc. Dalton Trans. 1983 2329
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2. Syntheses of β-D-arabinofurano[1′,2′:4,5]oxa(thia)zolidinesVinko ?kari?,Jasenka Matuli?-Adami? J. Chem. Soc. Perkin Trans. 1 1985 779
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Frédéric Peyrane,Pascale Clivio Org. Biomol. Chem. 2005 3 1685
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N. Dyubankova,E. Sochacka,K. Kraszewska,B. Nawrot,P. Herdewijn,E. Lescrinier Org. Biomol. Chem. 2015 13 4960
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N. A. Timofeyeva,O. S. Fedorova Mol. BioSyst. 2016 12 3435
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6. Some dihydro-cytidines and -isocytidinesVinko ?bkari?,Branko Ga?pert,Marijan Hohnjec,Goran La?an J. Chem. Soc. Perkin Trans. 1 1974 267
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7. Novel azabicyclo[4,2,1]nonanes from anhydrodihydronucleosidesVinko ?kari?,Marijan Hohnjec J. Chem. Soc. Chem. Commun. 1973 495
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V. ?kari?,B. Ga?bpert,M. Hohnjec J. Chem. Soc. C 1970 2444
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9. Stereochemical transformations of 5′-amino-5′-deoxyuridine and its 5,6-dihydro-analogue. 5′-N-Aminoacyl derivatives of 5′-amino-5′-deoxy-5,6-dihydrouridineVinko ?kari?,Darinka Kataleni?,Djurdjica ?kari?,Ivanka Salaj J. Chem. Soc. Perkin Trans. 1 1982 2091
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10. Reaction of nucleosides with lead tetra-acetate: facile formation of cyclonucleosidesKeiji Kameyama,Magoichi Sako,Kosaku Hirota,Yoshifumi Maki J. Chem. Soc. Chem. Commun. 1984 1658
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